1,4-Dimethyl-2-azabicyclo[2.2.1]heptane

• Molecular Formula: C8H15N
• Molecular Weight: 125.21 g/mol
• IUPAC Name: 1,4-dimethyl-2-azabicyclo[2.2.1]heptane
• InChI: InChI=1S/C8H15N/c1-7-3-4-8(2,5-7)9-6-7/h9H,3-6H2,1-2H3
• InChI Key: QRJWXXAUWKEAJQ-UHFFFAOYSA-N
• Canonical SMILES: CC12CCC(C1)(NC2)C

Description

1,4-Dimethyl-2-azabicyclo[2.2.1]heptane is a bicyclic organic compound featuring a seven-membered ring system with nitrogen at the 2-position and methyl groups at the 1- and 4-positions. This structure imposes significant conformational rigidity, which influences its chemical reactivity, biological activity, and physicochemical properties. The bicyclo[2.2.1]heptane framework is a common motif in medicinal chemistry due to its ability to mimic flexible peptide backbones while enhancing metabolic stability .

Comparison with Similar Compounds

Comparative Analysis with Structural Analogues

Structural and Functional Differences

The following table summarizes key differences between 1,4-Dimethyl-2-azabicyclo[2.2.1]heptane and related bicyclic compounds:

Compound Name	Core Structure	Substituents	Key Applications/Properties	Reference
1,4-Dimethyl-2-azabicyclo[2.2.1]heptane	Bicyclo[2.2.1]heptane	1-CH₃, 4-CH₃	Conformational rigidity; drug scaffolds
7-Azabicyclo[2.2.1]heptane (Ahc)	Bicyclo[2.2.1]heptane	7-NH	Proline mimic; β-turn stabilization
Tetramethyl-7-azabicyclo[2.2.1]heptane	Bicyclo[2.2.1]heptane	2,3,5,6-COOCH₃	Polymer intermediates; ester derivatives
2-Oxa-5-azabicyclo[2.2.1]heptane	Bicyclo[2.2.1]heptane	2-O, 5-NH	Solubility enhancers; chiral auxiliaries

Key Observations:

• Nitrogen Position : The 2-aza configuration in the target compound distinguishes it from 7-azabicyclo analogues (e.g., Ahc), which are derived from proline and used in peptide synthesis .
• Substituent Effects : Methyl groups at 1- and 4-positions enhance lipophilicity compared to carboxylate-functionalized derivatives (e.g., tetramethyl-7-azabicyclo[2.2.1]heptane), which are polar and used in polymer chemistry .
• Heteroatom Variations : Replacement of nitrogen with oxygen (e.g., 2-Oxa-5-azabicyclo[2.2.1]heptane) alters hydrogen-bonding capacity and solubility, making it suitable for chiral resolution .

Pharmacological Relevance

• ABT-418 Analogues : Studies on 7-azabicyclo[2.2.1]heptane systems (e.g., 7a and 8a) revealed that conformational restriction improves binding to nicotinic acetylcholine receptors (nAChRs), a property shared with 1,4-dimethyl derivatives due to their rigid frameworks .
• Patent Applications : AstraZeneca’s patent on 2-azabicyclo[2.2.1]heptane derivatives highlights their utility in central nervous system (CNS) therapeutics, likely due to enhanced blood-brain barrier penetration compared to bulkier analogues .